Cas no 2304634-88-4 (Methyl 2-(dimethylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate)

• Product Name: Methyl 2-(dimethylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
• CAS No: 2304634-88-4
• MF: C₁₅H₂₃BN₂O₄
• MW: 306.165124177933
• CID: 5141305
• PubChem ID: 72220388
• Update Time: 2024-11-05

Methyl 2-(dimethylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(dimethylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CS1827
• METHYL 2-(DIMETHYLAMINO)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-3-CARBOXYLATE
• METHYL2-(DIMETHYLAMINO)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINATE
• MFCD16995283
• (6-(Dimethylamino)-5-(methoxycarbonyl)pyridin-3-yl)boronic acid pinacol ester
• MB17771
• 2304634-88-4
• METHYL 2-(DIMETHYLAMINO)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINATE
• Methyl 2-(dimethylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate

• Inchi： 1S/C15H23BN2O4/c1-14(2)15(3,4)22-16(21-14)10-8-11(13(19)20-7)12(17-9-10)18(5)6/h8-9H,1-7H3
• InChI Key： SEGDLDZKBHFGJG-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1C(OC)=O

Computed Properties

• Exact Mass: 306.1750874g/mol
• Monoisotopic Mass: 306.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų